Cas no 30439-31-7 (1-2-(methylsulfanyl)phenylethan-1-ol)

1-2-(methylsulfanyl)phenylethan-1-ol structure
30439-31-7 structure
Product Name:1-2-(methylsulfanyl)phenylethan-1-ol
CAS No:30439-31-7
MF:C9H12OS
MW:168.255981445313
MDL:MFCD18891395
CID:2926817
PubChem ID:18419910
Update Time:2023-11-22

1-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(methylsulfanyl)phenyl]ethan-1-ol
    • 1-(2-(Methylthio)phenyl)ethanol
    • 1-[2-(Methylthio)phenyl]ethanol
    • 1-(2-methylsulfanylphenyl)ethanol
    • Z2004563912
    • 1-2-(methylsulfanyl)phenylethan-1-ol
    • MDL: MFCD18891395
    • Inchi: 1S/C9H12OS/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7,10H,1-2H3
    • InChI Key: BZUCROKDRHBEBG-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • XLogP3: 1.9
  • Topological Polar Surface Area: 45.5

1-2-(methylsulfanyl)phenylethan-1-ol Pricemore >>

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1-2-(methylsulfanyl)phenylethan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:30439-31-7)1-2-(methylsulfanyl)phenylethan-1-ol
Order Number:A1150065
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:12
Price ($):397.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:30439-31-7)1-2-(methylsulfanyl)phenylethan-1-ol
A1150065
Purity:99%
Quantity:1g
Price ($):397.0
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